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Compound of Interest

Compound Name: Sodium p-cresolate

Cat. No.: B075617

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Sodium p-cresolate. Adherence to these
procedures is vital for ensuring personal safety and minimizing environmental risk.

Hazard Identification and Quantitative Data

Sodium p-cresolate is a hazardous chemical that requires careful handling. It is classified as
acutely toxic if swallowed, causes severe skin burns and eye damage, and may cause an
allergic skin reaction.[1] Vapors can irritate the eyes, nose, and throat.[2] The substance is
corrosive and can be harmful if absorbed through the skin or inhaled.[2] Furthermore, it is toxic
by all routes of exposure, including inhalation, ingestion, and dermal absorption.[3] When
heated, it can ignite, and if heated to decomposition, it emits toxic fumes.[4][5]
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Property

Data

Reference

Chemical Name

Sodium 4-methylphenoxide,

Sodium p-cresolate

[2](6]

CAS Number

1121-70-6

[2]

Molecular Formula

C7H7NaO

[2]

Hazard Classifications

Acute toxicity, Oral (Category
4); Skin Corrosion (Category
1); Skin Sensitization (Sub-
category 1B); Serious Eye
Damage (Category 1)

[1]

Human Toxicity

Probable Oral Lethal Dose: 50-
500 mg/kg

[5]

Fire Hazard

Ignites when heated in air,
even when moist.[4][5] Finely
divided and moist material may
undergo vigorous oxidation

when heated in air.[5]

[4]115]

Incompatibilities

Strong oxidizers, acids.

[2]

EPA Hazardous Waste No.

FO004; U052; D025

[2]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The selection of PPE should be based on

a thorough risk assessment of the specific procedures being performed.
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Protection Type Recommended Equipment

Weatr tightly fitting safety goggles with side-
) shields conforming to EN 166 (EU) or NIOSH
Eye/Face Protection )
(US) standards.[1][7] A face shield should also

be worn where there is a risk of splashing.[8]

Gloves: Handle with chemical-resistant gloves
(e.g., rubber) that have been inspected for
integrity before use.[1][2][7] Clothing: Wear

) ] fire/flame resistant and impervious clothing,

Skin Protection ) )

such as chemical-resistant coveralls over a
long-sleeved shirt and long pants.[1][8]
Footwear: Chemical-resistant footwear is

required.[8]

Work should be conducted in a well-ventilated
area, preferably within a chemical fume hood, to
keep airborne levels below exposure limits.[1][9]
[10] If exposure limits are exceeded or irritation
) ) is experienced, a full-face respirator with a

Respiratory Protection o ]
combination filter for vapor and particulates
should be used.[1][7][9] For emergencies or
situations with potential over-exposure, a self-
contained breathing apparatus (SCBA) is

necessary.[3][10]

Operational Plan: Handling and Storage

Engineering Controls:
e Always handle Sodium p-cresolate in a well-ventilated area.[1]

e Use process enclosures, local exhaust ventilation, or a chemical fume hood to control
airborne exposure.[9][10]

o Emergency eyewash stations and safety showers must be readily accessible in the
immediate work area.[2]
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Safe Handling Procedures:

e Read and understand the Safety Data Sheet (SDS) before starting any work.

» Avoid all contact with skin and eyes.[1]

e Prevent the formation of dust and aerosols.[1]

e Use non-sparking tools to prevent ignition.[1]

» Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[1]
e Wash hands and any exposed skin thoroughly after handling.[1]

o Contaminated work clothing should not be allowed out of the workplace and must be washed
before reuse.[1]

Storage:

Store containers tightly closed in a dry, cool, and well-ventilated place.[1][10]

Store in a locked cabinet or a designated corrosives area.[1][10]

Keep away from incompatible materials such as strong oxidizers and acids, as well as
foodstuff containers.[1][2]

Protect from heat, sparks, open flames, and direct sunlight.[10]
Emergency Plans: Spill and First Aid
Spill Response Protocol:

A chemical spill should be addressed immediately by trained personnel. The response depends
on the size and nature of the spill.
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Spill Occurs
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Caption: Workflow for Sodium p-cresolate spill response.
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Step-by-Step Spill Cleanup (Minor Spills):

Evacuate and Ventilate: Ensure adequate ventilation and alert others in the area.[11]
Wear PPE: Put on the appropriate personal protective equipment as detailed above.

Contain: Create a dike around the spill using a non-combustible absorbent material like
sand, earth, vermiculite, or commercial sorbents.[2][11]

Neutralize: Cautiously neutralize the spilled material with crushed limestone, soda ash, or
lime.[2][3]

Collect: Once absorbed and neutralized, use a scoop and brush to collect the material and
place it into a suitable, labeled container for hazardous waste.[11][12]

Decontaminate: Clean the spill area thoroughly with soap and water.[11][13]

Dispose: Dispose of all contaminated materials (including PPE) as hazardous waste.[12]

For major spills (greater than 4 liters or any amount that poses a significant threat), evacuate

the area immediately and contact your institution's emergency response team.[11][12][13]

First Aid Measures:

Inhalation: Immediately move the person to fresh air. If breathing is difficult, administer
oxygen. If breathing has stopped, provide artificial respiration (do not use mouth-to-mouth)
and seek immediate medical attention.[1][7][10]

Skin Contact: Immediately remove all contaminated clothing.[1] Flush the skin with plenty of
water for at least 15 minutes.[10] Seek immediate medical attention.[10]

Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,
also under the eyelids.[10] If contact lenses are worn, remove them if possible.[1] Continue
rinsing and get immediate medical attention.[1][10]

Ingestion: Rinse the mouth with water.[1] Do NOT induce vomiting.[1] Seek immediate
medical attention by calling a physician or poison control center.[9]
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Disposal Plan

All waste containing Sodium p-cresolate must be treated as hazardous waste.

» Dispose of contents and containers at an approved waste disposal plant in accordance with
local, state, and federal regulations.[1]

e As a generator of this waste, you must adhere to USEPA regulations for storage,
transportation, treatment, and disposal.[2]

e Do not discharge effluents containing this product into sewers, lakes, streams, or other
bodies of water.[8]

» Potential disposal methods include incineration in a fluidized bed or rotary kiln incinerator.[3]
Consult with environmental regulatory agencies for guidance.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Guide to Handling Sodium p-Cresolate: PPE,
Spill Response, and Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075617#personal-protective-equipment-for-handling-
sodium-p-cresolate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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